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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

This guide provides critical, immediate safety and logistical information for handling sodium
hydroxide (NaOH), a highly corrosive material. Adherence to these protocols is essential to

ensure the safety of all laboratory personnel. This document outlines the necessary personal

protective equipment (PPE), procedural steps for its use, and disposal plans.

Personal Protective Equipment (PPE) Specifications
Proper selection and use of PPE are the most critical lines of defense against the hazards of

sodium hydroxide. The following tables summarize the required PPE and provide quantitative

data to aid in the selection of appropriate protective gear.

General PPE Recommendations
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Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Chemical Splash Goggles &

Face Shield

Use close-fitting chemical

splash goggles at all times. For

tasks with a higher risk of

splashing, a full-face shield

must be worn in addition to

goggles.[1][2]

Skin/Body
Chemical-Resistant Lab Coat

or Apron

Wear a lab coat or apron made

of chemical-resistant material.

Ensure it is fully buttoned.[1][3]

Hands Chemical-Resistant Gloves

Select gloves based on the

concentration of the sodium

hydroxide solution and the

duration of the task. Inspect

gloves for any signs of

degradation before use.[2][4]

Feet Closed-Toe Shoes

Leather shoes should be

avoided as sodium hydroxide

can degrade them. Chemical-

resistant boots are

recommended when handling

large quantities.[2]

Glove Selection and Breakthrough Time Data
The selection of an appropriate glove material is critical for preventing skin contact.

Breakthrough time is the time it takes for a chemical to permeate through the glove material.

The data below, compiled from various safety sources, provides guidance on the selection of

gloves for handling sodium hydroxide. "Excellent" indicates a breakthrough time of greater

than 8 hours, "Good" is greater than 4 hours, "Fair" is greater than 1 hour, and "Poor" is less

than 1 hour.
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Glove Material
Sodium Hydroxide (up to

50%)

Sodium Hydroxide (up to

70%)

Natural Rubber Excellent[5] Good[6]

Neoprene Excellent Good[6]

Nitrile Excellent[5] Fair[6]

Butyl Rubber Excellent[7] Excellent[6]

Viton Excellent Fair[6]

Silver Shield/Laminate Film Excellent[5] Excellent

Note: Breakthrough times can be affected by factors such as glove thickness, temperature, and

the specific formulation of the glove material. Always consult the manufacturer's specific data

for the gloves you are using.

Respiratory Protection and Exposure Limits
Respiratory protection is necessary when there is a risk of inhaling sodium hydroxide dust or

aerosols. The choice of respirator is determined by the airborne concentration of sodium
hydroxide.

Exposure Limit Concentration Agency

Permissible Exposure Limit

(PEL)
2 mg/m³ (8-hour TWA) OSHA[1][2]

Recommended Exposure Limit

(REL)
2 mg/m³ (Ceiling) NIOSH[1][3]

Threshold Limit Value (TLV) 2 mg/m³ (Ceiling) ACGIH[1]

Assigned Protection Factors (APFs) for Respirators

The Assigned Protection Factor (APF) indicates the level of protection a respirator is expected

to provide.
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Concentration of Sodium

Hydroxide
Required Respirator Type

Assigned Protection Factor

(APF)

Up to 10 mg/m³

- Supplied-air respirator

(continuous flow) - Powered

air-purifying respirator (PAPR)

with a high-efficiency

particulate filter (HEPA)

25[8]

Up to 10 mg/m³

- Air-purifying, full-facepiece

respirator with N100, R100, or

P100 filter - Self-contained

breathing apparatus (SCBA)

with a full facepiece -

Supplied-air respirator with a

full facepiece

50[8]

Emergency or IDLH

(Immediately Dangerous to

Life or Health) Conditions (10

mg/m³)

- SCBA with a full facepiece in

a pressure-demand or other

positive-pressure mode -

Supplied-air respirator with a

full facepiece in a pressure-

demand or other positive-

pressure mode with an

auxiliary SCBA

10,000[8]

Experimental Protocols: PPE Procedures
Strict adherence to the following step-by-step procedures for donning, doffing, and disposing of

PPE is mandatory to prevent exposure and contamination.

Donning (Putting On) PPE
Hand Hygiene: Wash hands thoroughly with soap and water.

Inner Gloves: Put on the first pair of chemical-resistant gloves.

Lab Coat/Apron: Don a chemical-resistant lab coat or apron, ensuring complete coverage.
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Respirator: If required, perform a user seal check and don the respirator.

Eye and Face Protection: Put on chemical splash goggles, followed by a face shield if

necessary.

Outer Gloves: Put on a second pair of chemical-resistant gloves, ensuring the cuffs are

pulled up over the sleeves of the lab coat.

Doffing (Taking Off) PPE
Inspect and Decontaminate: Before removal, inspect PPE for any visible contamination. If

grossly contaminated, decontaminate the exterior of the PPE as much as possible.

Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning

them inside out. Dispose of them in a designated hazardous waste container.

Face Shield and Goggles: Remove the face shield from the back of the head. Remove

goggles by handling the strap. Place them in a designated area for decontamination.

Lab Coat/Apron: Unfasten the lab coat and roll it down from the shoulders, turning it inside

out as it is removed. Avoid touching the exterior surface.

Respirator: Remove the respirator from behind the head.

Inner Gloves: Remove the inner pair of gloves using the same inside-out technique.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal of Contaminated PPE
All disposable PPE contaminated with sodium hydroxide must be treated as hazardous

waste.

Collection: Place all contaminated disposable items (gloves, aprons, etc.) in a designated,

clearly labeled, and sealed hazardous waste container.[9][10]
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Container Type: The container must be made of a material compatible with and resistant to

sodium hydroxide.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name "Sodium Hydroxide."

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Pickup: Arrange for pickup and disposal by a certified hazardous waste management

company.[9] Never dispose of contaminated PPE in the regular trash.

Mandatory Visualization: PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling sodium hydroxide.
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Sodium Hydroxide PPE Selection Workflow

Hazard Assessment

Solid NaOH

Liquid NaOH (Solution)

Final Steps

Start: Handling Sodium Hydroxide

Form of NaOH?

Base PPE:
- Chemical Goggles

- Lab Coat
- Nitrile/Neoprene Gloves

- Closed-toe Shoes

Solid

Base PPE:
- Chemical Goggles

- Lab Coat
- Chemical-Resistant Gloves

Liquid

Potential for Splash or Aerosol?

Risk of Dust Generation?

Add:
- N95/P100 Respirator

Yes

Proceed with Work

No

High Splash Risk?

Add:
- Face Shield

- Chemical-Resistant Apron

Yes

Risk of Aerosol/Mist?

No

Add:
- Appropriate Respirator (see table)

Yes

No

End

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling sodium hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. 1988 OSHA PEL Project - Sodium Hydroxide | NIOSH | CDC [cdc.gov]

3. dhss.delaware.gov [dhss.delaware.gov]

4. benchchem.com [benchchem.com]

5. osha.gov [osha.gov]

6. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

7. Your Guide to Learn How to Don and Doff PPE | Liberty Safety [libertysafety.com]

8. CDC - NIOSH Pocket Guide to Chemical Hazards - Sodium hydroxide [cdc.gov]

9. laballey.com [laballey.com]

10. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Sodium
Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104188#personal-protective-equipment-for-handling-
sodium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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